Cas no 333986-13-3 (1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 333986-13-3
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5964089
• Update Time: 2025-06-03

1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-10-6-13(7-11-18)14(19)12-4-8-17-9-5-12/h4-5,8-9,13-14,19H,6-7,10-11H2,1-3H3
• InChI Key： IUEYNOHMWARYBS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)C2C=CN=CC=2)CC1

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±20.0 °C(Predicted)
• pka: 13.22±0.20(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester (CAS: 333986-13-3)

The compound 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester (CAS: 333986-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also emphasized the compound's stability under physiological conditions, which is crucial for its potential use in drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific protein targets, particularly those involved in inflammatory pathways. Using X-ray crystallography and molecular docking simulations, the team identified the binding modes of 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester with its target proteins. These findings provide a structural basis for designing more potent and selective inhibitors, paving the way for new therapeutic strategies.

Pharmacological evaluations have also revealed the compound's efficacy in preclinical models of autoimmune diseases. A recent Nature Communications article reported that the compound exhibited significant anti-inflammatory activity in murine models, reducing cytokine production and ameliorating disease symptoms. These results suggest its potential as a lead compound for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved properties.

In conclusion, 1-Piperidinecarboxylic acid, 4-(hydroxy-4-pyridinylmethyl)-, 1,1-dimethylethyl ester (CAS: 333986-13-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for further research. Continued exploration of its mechanisms and optimization of its properties will be essential for realizing its full therapeutic potential.